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Compound of Interest

Compound Name: 2-Ethoxybenzaldehyde

Cat. No.: B052182

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
ethoxybenzaldehyde as a versatile starting material in the synthesis of fragrance compounds.
This document details key chemical transformations, including Schiff base formation and aldol
condensation, providing adaptable experimental protocols. The olfactory characteristics of the
resulting compounds and the underlying principles of their interaction with olfactory receptors
are also discussed.

Introduction to 2-Ethoxybenzaldehyde in Fragrance
Chemistry

2-Ethoxybenzaldehyde is an aromatic aldehyde with a complex and pleasant odor profile,
characterized by sweet, spicy, vanilla, and almond-like notes.[1] Its chemical structure,
featuring a reactive aldehyde group and an ethoxy substituent on the benzene ring, makes it an
excellent precursor for a variety of fragrance ingredients. The ethoxy group can influence the
molecule's volatility, solubility, and olfactory properties, often imparting unique nuances to the
final fragrance compound.

The primary routes for converting 2-ethoxybenzaldehyde into valuable fragrance molecules
are through Schiff base formation with primary amines and aldol condensation (specifically the
Claisen-Schmidt condensation) with ketones. These reactions extend the carbon skeleton and
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introduce new functional groups, leading to a diverse range of aromatic compounds with
interesting and desirable scents.

Key Chemical Data of 2-Ethoxybenzaldehyde

A summary of the key physical and chemical properties of 2-ethoxybenzaldehyde is
presented in Table 1.

Property Value Reference
CAS Number 613-69-4 [1]
Molecular Formula CoH1002 [1]
Molecular Weight 150.17 g/mol [1]
Appearance Colorless to pale yellow liquid

Sweet, Spicy, Vanilla, Anisic,
Odor Profile Almond, Cinnamon, Herbal, [1]

Cherry, Phenolic, Aromatic

Boiling Point 238 °C (estimated) [1]
. , 1.08100 to 1.08500 @ 20.00
Specific Gravity oc [2]

_ 1.54200 to 1.54600 @ 20.00
Refractive Index oc [2]

Synthesis of Fragrance Compounds from 2-
Ethoxybenzaldehyde
Schiff Base Formation for Floral and Fruity Notes

The reaction of an aldehyde with a primary amine forms a Schiff base, a class of compounds
widely used in the fragrance industry.[3][4] The resulting imine linkage can contribute to the
stability and tenacity of the fragrance.[3] Acommon amine used in fragrance synthesis is
methyl anthranilate, which itself has a fruity, grape-like scent. The Schiff base formed between
benzaldehyde (a close structural analog of 2-ethoxybenzaldehyde) and methyl anthranilate is
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described as having a sweet cherry-almond character with pronounced fruity and floral facets.

[5]

This protocol is adapted from the synthesis of a Schiff base from 4-ethoxybenzaldehyde and 2-
aminopyridine, which provides a good model for the reaction of 2-ethoxybenzaldehyde with

an amine.[6]
Reaction:
2-Ethoxybenzaldehyde Schiff Base
— _—
+ Ethanol, Reflux
/ \
Methyl Anthranilate Water

Water

2-Ethoxybenzaldehyde

—
/

Acetone

NaOH, Ethanol —® B-Hydroxy Ketone -H20 —» a,3-Unsaturated Ketone

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://patents.google.com/patent/WO2023247599A1/en
https://www.benchchem.com/product/b052182?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/18/140
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Olfactory Sensory Neuron

2-Ethoxybenzaldehyde
Derivative

Olfactory Receptor (GPCR)

Activation

G-protein (Golf)

Adenylyl Cyclase

ATP to cAMP

lon Channel

Caz*/Nat influx

Depolarization

(Action Potential)

Signal Transmission

Brain (Odor Perception)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b052182?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b052182#2-ethoxybenzaldehyde-
in-the-preparation-of-fragrance-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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